Cas no 1240314-89-9 (5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide)

5-(3-Methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide is a specialized pyrazole-based carboxamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a 3-methoxyphenyl substituent at the 5-position and a trifluoroethyl carboxamide group at the 3-position, contributing to its unique physicochemical properties. The trifluoroethyl moiety enhances metabolic stability and lipophilicity, while the methoxyphenyl group may influence binding affinity in target interactions. This compound is of interest for its potential as a scaffold in the development of bioactive molecules, particularly in kinase inhibition or receptor modulation studies. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for structure-activity relationship investigations.
5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide structure
1240314-89-9 structure
Product Name:5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide
CAS No:1240314-89-9
MF:C13H12F3N3O2
MW:299.24849319458
CID:6567208
Update Time:2025-06-30

5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide
    • 3-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxamide
    • Inchi: 1S/C13H12F3N3O2/c1-21-9-4-2-3-8(5-9)10-6-11(19-18-10)12(20)17-7-13(14,15)16/h2-6H,7H2,1H3,(H,17,20)(H,18,19)
    • InChI Key: ROQIGLCSOFKQSW-UHFFFAOYSA-N
    • SMILES: N1C(C(NCC(F)(F)F)=O)=CC(C2=CC=CC(OC)=C2)=N1

5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide Pricemore >>

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Additional information on 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide (CAS No. 1240314-89-9)

The compound 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide (CAS No. 1240314-89-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-methoxyphenyl group and a trifluoroethyl carboxamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide has surged due to their versatility in drug discovery. The pyrazole ring, a key component of this molecule, is known for its stability and ability to mimic peptide bonds, making it invaluable in the design of small-molecule inhibitors. This compound’s trifluoroethyl group further enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Such properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to optimize yield and purity. These methods are particularly relevant in the context of green chemistry, a growing area of interest for researchers aiming to reduce environmental impact. The compound’s CAS No. 1240314-89-9 serves as a critical identifier in chemical databases, facilitating its study and commercialization.

Beyond pharmaceuticals, 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide has potential applications in agrochemicals. Its structural features may contribute to the development of novel pesticides or herbicides, addressing global challenges in crop protection and food security. The 3-methoxyphenyl group, for instance, could enhance binding affinity to pest-specific enzymes, while the trifluoroethyl moiety might improve resistance to metabolic degradation. These attributes are increasingly important as the agricultural sector seeks sustainable solutions to combat pest resistance.

From a commercial perspective, the compound’s patent status and regulatory compliance are critical considerations. While CAS No. 1240314-89-9 is not currently classified as a regulated substance, its use in proprietary formulations may require intellectual property protection. Companies investing in high-throughput screening often prioritize such molecules for their potential to yield first-in-class therapeutics. Additionally, the rise of AI-driven drug discovery has accelerated the identification of similar compounds, making 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide a subject of computational modeling studies.

In conclusion, 5-(3-methoxyphenyl)-N-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability underscore its value in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable agrochemicals. For researchers and stakeholders, staying abreast of developments related to CAS No. 1240314-89-9 is essential to leveraging its capabilities effectively.

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